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Compound of Interest

Compound Name: (-)-AmpelopsinA

Cat. No.: B1654844

DISCLAIMER: The compound of interest for this guide is (-)-Ampelopsin A, a resveratrol dimer.
It is crucial to distinguish this from the flavonoid Ampelopsin, which is a common synonym for
Dihydromyricetin (DHM). The physical, chemical, and biological properties of these two
compounds are distinct. This document pertains exclusively to (-)-Ampelopsin A.

Core Physical and Chemical Properties

(-)-Ampelopsin A is a naturally occurring resveratrol dimer found in plants such as Ampelopsis
glandulosa var. hancei and Vitis vinifera.[1] Its chemical structure and properties are
summarized below.
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Property Data
Molecular Formula C2sH2207[1][2]
Molecular Weight 470.477 g-mol—1[1]

(-)-Ampelopsin A: 280561-81-1[1] (+)-
Ampelopsin A: 130608-11-6[1][2]

CAS Number

(1S,8S,9R,16S)-8,16-bis(4-hydroxyphenyl)-15-
IUPAC Name oxatetracyclo[8.6.1.02,7.014,"]heptadeca-
2(7),3,5,10(17),11,13-hexaene-4,6,9,12-tetrol[2]

Appearance Data not available in the search results.

Melting Point Data not available in the search results.

Data not available in the search results. General
solubility information for flavonoids or resveratrol
Solubility dimers suggests potential solubility in organic
solvents like acetone, ethanol, and DMSO, but
specific quantitative data for (-)-Ampelopsin A is

lacking.

1H-NMR (300 MHz, acetone-ds): Resonances at
0 6.64/6.14 and 6.42/6.21 assigned as meta
_ protons on two tetra-substituted aromatic rings.
Spectroscopic Data ) i
13C-NMR (acetone-ds): Data available in
specialized databases. Mass Spectrum: Data

available confirming the molecular weight.

Experimental Protocols

Isolation and Purification of Ampelopsin A from Vitis
vinifera Stem Bark

The following protocol is based on the methodology described for the isolation of Ampelopsin A
from the stem bark of Vitis vinifera.

a) Extraction:
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Air-dry the stem bark of Vitis vinifera.

Grind the dried material into a coarse powder.

Extract the powdered bark with 80% aqueous ethanol (EtOH) at room temperature.

Filter the extract and concentrate it under reduced pressure to obtain a crude extract.
b) Fractionation:
e Suspend the crude EtOH extract in water.

o Perform sequential solvent partitioning with n-hexane, chloroform (CHCIs), ethyl acetate
(EtOAc), and n-butanol (n-BuOH).

o Collect each solvent fraction separately.
c) Purification:
e Subject the EtOAc-soluble fraction to silica gel column chromatography.

o Elute the column with a gradient solvent system of CHCIs-MeOH (e.g., starting with 20:1 and
gradually increasing polarity).

« Monitor the collected fractions by thin-layer chromatography (TLC).
o Combine fractions showing similar TLC profiles.

» Further purify the combined fractions using preparative high-performance liquid
chromatography (HPLC) to yield pure Ampelopsin A.

d) Structural Characterization:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve the purified compound in a
suitable deuterated solvent (e.g., acetone-ds). Acquire *H-NMR and 3C-NMR spectra to
elucidate the chemical structure.
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e Mass Spectrometry (MS): Analyze the purified compound using mass spectrometry to
determine its molecular weight and confirm the molecular formula.

Biological Activity and Signaling Pathways

(-)-Ampelopsin A has demonstrated neuroprotective effects. Studies have shown its
involvement in modulating key signaling pathways related to neuronal health and cognitive
function.

Modulation of the BDNF/CREB Signaling Pathway

Ampelopsin A has been found to ameliorate cognitive and memory deficits in preclinical
models, partly through the upregulation of the Brain-Derived Neurotrophic Factor (BDNF) and
cAMP response element-binding protein (CREB) signaling cascade in the hippocampus. This
pathway is crucial for neuronal survival, synaptic plasticity, and memory formation.

The proposed mechanism involves Ampelopsin A promoting the expression of CREB, which in
turn enhances the transcription of BDNF. BDNF then binds to its receptor, TrkB, initiating
downstream signaling that supports neuronal function and protects against neurodegeneration.

Upregulates CREB

Click to download full resolution via product page

Caption: (-)-Ampelopsin A signaling via the BDNF/CREB pathway.

Experimental Workflow for Assessing Neuroprotective
Effects

The following workflow outlines a typical experimental procedure to evaluate the effects of (-)-
Ampelopsin A on a scopolamine-induced dementia model.
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Animal Model
(e.g., C57BL/6 mice)

Induce Amnesia

(Scopolamine i.p. injection)

Treatment Group

(-)-Ampelopsin A Administration
(e.g., intraventricular)

Behavioral Tests

(e.g., Y-maze, Morris water maze)

Hippocampal Tissue Collection

Molecular Analysis

(Western Blot, RT-PCR for
BDNF, CREB, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(-)-Ampelopsin A: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654844#physical-and-chemical-properties-of-
ampelopsin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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